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Compound of Interest

Compound Name: Reactive orange 12

Cat. No.: B1595896 Get Quote

A comprehensive study of the fixation of C.I. Reactive Orange 12 on different textile fibers

reveals significant variations in performance and application methodologies. This guide

provides a comparative analysis of the dye's fixation efficiency and colorfastness on cotton (a

cellulosic fiber), and wool and silk (protein fibers), supported by experimental data and

protocols for researchers and scientists in the textile and dyeing industry.

Reactive dyes, like Reactive Orange 12, are known for forming strong covalent bonds with

textile fibers, which results in excellent wash fastness.[1][2] The mechanism of this bonding,

however, differs based on the functional groups present in the fiber. For cotton, the dye's

reactive group, typically a vinyl sulfone, reacts with the hydroxyl groups (-OH) of the cellulose

under alkaline conditions.[3][4] In protein fibers like wool and silk, the reaction occurs with

amino (-NH2) and hydroxyl (-OH) groups.[1][5]

Comparative Performance Data
The efficiency of dyeing and the resulting fastness properties are influenced by the fiber type

and the dyeing conditions. The following table summarizes typical performance data for

Reactive Orange 12 on cotton, wool, and silk.
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Property Cotton Wool Silk

Fixation Efficiency (%) ~85-95% ~95% 70-92%[6][7]

Optimal pH for

Fixation
10.5 - 11.0[5]

6.0 - 7.0

(Acidic/Neutral)

8.0 - 9.0 (Mildly

Alkaline)[8]

Fixation Temperature 60°C - 80°C[9] 90°C - 100°C 60°C - 90°C[7][8]

Wash Fastness (1-5) 4-5[1] 4-5 4-5

Light Fastness (1-8) ~6[1] 5-6 5-6

Rubbing Fastness -

Dry (1-5)
4[10] 4 4

Rubbing Fastness -

Wet (1-5)
3[10] 3-4 3-4

Note: The values presented are typical and can vary based on the specific dyeing process, dye

concentration, and finishing treatments.

Experimental Protocols
Detailed methodologies are crucial for reproducible results. The following are generalized

protocols for the exhaust dyeing of cotton, wool, and silk with Reactive Orange 12.

Protocol 1: Dyeing of Cotton
This protocol is designed for a 10g sample of pre-scoured and bleached cotton fabric.

1. Materials & Reagents:

10g pre-treated cotton fabric

Reactive Orange 12 dye powder (e.g., 0.2g for 2% shade)

Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄) as an electrolyte[11]

Sodium carbonate (Soda Ash, Na₂CO₃) as a fixing agent[11]
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Non-ionic soaping agent

Laboratory dyeing machine with a liquor ratio of 1:20 (200 mL total volume)[10]

2. Procedure:

Dye Bath Preparation: Dissolve the required amount of Reactive Orange 12 in hot water

(approx. 80°C). In a separate container, dissolve the electrolyte (e.g., 60 g/L NaCl).[10][9]

Exhaustion Phase: Set the dyebath to 50-60°C. Add the dissolved dye and electrolyte.

Introduce the cotton fabric and run for 30-45 minutes to allow the dye to migrate to the fiber.

Fixation Phase: Gradually add the dissolved soda ash (e.g., 15-20 g/L) to the dyebath over

10 minutes. This raises the pH to 10.5-11. Continue the dyeing process at 60-80°C for

another 30-60 minutes to form the covalent bond.[9]

Wash-off: After dyeing, rinse the fabric thoroughly with cold water. Then, perform a soaping

wash at 95-100°C for 10-15 minutes with a non-ionic detergent to remove any unfixed dye.

[10] Finally, rinse with hot and then cold water, and air dry.

Protocol 2: Dyeing of Wool and Silk
This protocol is adapted for a 10g sample of pre-washed wool or silk yarn/fabric.

1. Materials & Reagents:

10g pre-washed wool or silk fabric

Reactive Orange 12 dye powder

Sodium sulfate (anhydrous) as an electrolyte

Acetic acid or white vinegar to control pH[12]

Non-ionic detergent

Laboratory dyeing machine with a liquor ratio of 1:30[8]

2. Procedure:
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Dye Bath Preparation: Prepare a dye solution by dissolving the Reactive Orange 12 powder

in hot water.

Dyeing Process:

For Wool: Start the dyeing at 40°C in a neutral to slightly acidic dyebath (pH 6-7). Add the

dissolved dye and electrolyte. Gradually raise the temperature to a simmer (90-100°C)

and hold for 30-45 minutes.[12]

For Silk: Introduce the silk fabric into the dyebath at room temperature. Add the electrolyte

and dye solution. Agitate for 10-20 minutes, then raise the temperature to 60-90°C.[8] For

fixation on silk, a mild alkali like sodium bicarbonate may be used to achieve a pH of

around 8-9.[7][8] Maintain the temperature for 45-60 minutes.

Cooling and Rinsing: Allow the dyebath to cool gradually to prevent thermal shock, especially

for wool.[12] Remove the fabric and rinse with warm water, followed by cold water until the

water runs clear.

Wash-off: A gentle soaping with a non-ionic detergent can be performed to remove any loose

dye.

Visualizing the Process and Mechanism
To better understand the experimental process and the underlying chemical reactions, the

following diagrams are provided.

Caption: Experimental workflow for dyeing fibers with Reactive Orange 12.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1595896?utm_src=pdf-body
https://www.dharmatrading.com/info/fiber-reactive-dye-dyeing-wool-silk.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Reactive_Dyes_on_Silk_and_Wool.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10935422/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Reactive_Dyes_on_Silk_and_Wool.pdf
https://www.dharmatrading.com/info/fiber-reactive-dye-dyeing-wool-silk.html
https://www.benchchem.com/product/b1595896?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cotton (Cellulosic Fiber)

Wool/Silk (Protein Fiber)

Reactive Orange 12
(Vinyl Sulfone Group)

Dye-O-Cellulose
(Covalent Ether Bond)

 reacts with

Dye-NH-Fiber
(Covalent Bond)

 reacts with

Cellulose-OH

Alkali (OH⁻)
pH 10.5-11

Fiber-NH₂

Heat/Acid/Mild Alkali
pH 6-9

Click to download full resolution via product page

Caption: Chemical fixation mechanism of Reactive Orange 12 on different fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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